2-Chloro-4-(4-formylpiperazino)pyrimidine

• Molecular Formula: C9H11ClN4O
• Molecular Weight: 226.66 g/mol
• IUPAC Name: 4-(2-chloropyrimidin-4-yl)piperazine-1-carbaldehyde
• InChI: InChI=1S/C9H11ClN4O/c10-9-11-2-1-8(12-9)14-5-3-13(7-15)4-6-14/h1-2,7H,3-6H2
• InChI Key: IEODSFWVHMMZLN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C=O)C2=NC(=NC=C2)Cl

Description

2-Chloro-4-(4-formylpiperazino)pyrimidine is a useful research compound. Its molecular formula is C9H11ClN4O and its molecular weight is 226.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-(4-formylpiperazino)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-(4-formylpiperazino)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-Formylpiperazine (38.5 g) and triethylamine (34 g) in ethanol (500 ml) were added slowly to a stirred solution of 2,4-dichloropyrimidine (50 g) in ethanol (2.5 ml) at room temperature. The mixture was stirred at room temperature for 24 hours then evaporated in vacuo and the residue partitioned between chloroform and water. The organic phase was washed with water and the combined aqueous phases extracted with chloroform. The combined chloroform extracts were dried (Na2SO4), evaporated in vacuo and the residue was crystallized twice from ethyl acetate to give 2-chloro-4-(4-formylpiperazino)pyrimidine, (24 g), m.p. 125°-126° C.